![molecular formula C18H16N4O4 B2445615 N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide CAS No. 880811-74-5](/img/structure/B2445615.png)
N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is a benzotriazine derivative that has been synthesized through various methods and has shown promising results in various biological assays.
Scientific Research Applications
Chemical Synthesis and Reactivity
N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide belongs to a class of compounds that have garnered interest due to their diverse chemical reactivities and potential in drug discovery. For instance, the synthesis of β-substituted-α,β-unsaturated amides through β-lithiations of carboxamides demonstrates the chemical flexibility and reactivity of benzotriazole derivatives, including potential analogues of the compound (Katritzky, Szajda, & Lam, 1993). This process highlights the utility of benzotriazole and its derivatives in synthesizing complex organic molecules that could have therapeutic applications.
Biological Applications
Research into the biological applications of benzotriazole derivatives, including structures similar to this compound, has led to insights into their potential as therapeutic agents. For example, studies on the toxicological profiles of benzotriazole and its derivatives have provided essential data for evaluating their safety and environmental impact. This research is crucial for developing new drugs and understanding the ecological consequences of these compounds (Pillard, Cornell, Dufresne, & Hernández, 2001).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O4/c23-17(19-12-7-8-15-16(10-12)26-11-25-15)6-3-9-22-18(24)13-4-1-2-5-14(13)20-21-22/h1-2,4-5,7-8,10H,3,6,9,11H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFSPBTJWGQPZRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CCCN3C(=O)C4=CC=CC=C4N=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.